Cas no 2229652-92-8 (1-(but-1-en-1-yl)cyclopropylmethanamine)

• Product Name: 1-(but-1-en-1-yl)cyclopropylmethanamine
• CAS No: 2229652-92-8
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 6080529
• PubChem ID: 165646448
• Update Time: 2025-06-10

1-(but-1-en-1-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(but-1-en-1-yl)cyclopropylmethanamine
• [1-(but-1-en-1-yl)cyclopropyl]methanamine
• 2229652-92-8
• EN300-1764552

• Inchi： 1S/C8H15N/c1-2-3-4-8(7-9)5-6-8/h3-4H,2,5-7,9H2,1H3/b4-3+
• InChI Key： PFROGGZRCGQKBM-ONEGZZNKSA-N
• SMILES： NCC1(/C=C/CC)CC1

Computed Properties

• Exact Mass: 125.120449483g/mol
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26Ų

Additional information on 1-(but-1-en-1-yl)cyclopropylmethanamine

Professional Introduction to Compound with CAS No. 2229652-92-8 and Product Name: 1-(but-1-en-1-yl)cyclopropylmethanamine

1-(but-1-en-1-yl)cyclopropylmethanamine, identified by its CAS number 2229652-92-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclopropyl group attached to a butenyl moiety and a methanamine functional group, has garnered attention due to its unique structural properties and potential biological activities. The cyclopropyl ring, known for its strained three-membered structure, often influences the reactivity and binding affinity of molecules, making it a valuable scaffold in drug design. The presence of the butenyl side chain introduces additional flexibility and potential for further functionalization, while the methanamine group suggests possible interactions with biological targets such as enzymes or receptors.

The synthesis and characterization of 1-(but-1-en-1-yl)cyclopropylmethanamine have been subjects of extensive study in recent years. Advanced synthetic methodologies have enabled the efficient preparation of this compound, allowing researchers to explore its pharmacological properties in greater detail. Techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have been particularly useful in constructing the complex framework of this molecule. The ability to modify specific functional groups on the molecule has opened up avenues for creating derivatives with enhanced potency or selectivity.

One of the most compelling aspects of 1-(but-1-en-1-yl)cyclopropylmethanamine is its potential as a lead compound in the development of novel therapeutic agents. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in various diseases. For instance, research has indicated that derivatives of this scaffold could target kinases or other enzyme families involved in cancer progression. The strained cyclopropyl ring is particularly intriguing, as it can disrupt normal enzyme active sites, leading to potent inhibition. This mechanism has been observed in other cyclopropane-containing compounds that have shown promise in preclinical trials.

The butenyl side chain further enhances the versatility of 1-(but-1-en-1-yl)cyclopropylmethanamine, allowing for modifications that can fine-tune its pharmacokinetic properties. Researchers have explored various strategies to optimize solubility, metabolic stability, and tissue distribution by appending different substituents to the butenyl group. These modifications are crucial for improving drug bioavailability and reducing off-target effects. The methanamine group also provides a site for further derivatization, enabling the creation of compounds with tailored biological activities.

In recent years, computational modeling and molecular docking studies have played a pivotal role in understanding the interactions between 1-(but-1-en-1-yl)cyclopropylmethanamine and biological targets. These studies have helped elucidate how the compound binds to its intended receptors or enzymes, providing insights into its mechanism of action. By leveraging high-throughput screening technologies, researchers have been able to identify promising derivatives with enhanced efficacy. Such computational approaches are indispensable in modern drug discovery, as they allow for rapid evaluation of large libraries of compounds without the need for extensive experimental work.

The pharmaceutical industry has taken notice of the potential of 1-(but-1-en-1-yl)cyclopropylmethanamine as a starting point for drug development. Several companies are now investing in research programs aimed at optimizing this compound for clinical use. Preclinical studies are underway to assess its safety profile and therapeutic efficacy in animal models. These studies are critical for determining whether this compound can progress to human trials and ultimately become a viable therapeutic option for patients suffering from various conditions.

Advances in analytical chemistry have also contributed to a deeper understanding of 1-(but-1-en-1-yl)cyclopropylmethanamine's properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed structural information about this compound and its derivatives. This data is essential for confirming the identity of synthesized molecules and understanding their conformational behavior. Additionally, chromatographic methods such as high-performance liquid chromatography (HPLC) have enabled researchers to purify and analyze complex mixtures containing this compound.

The future prospects for 1-(but-1-en-1-yl)cyclopropylmethanamine are bright, with ongoing research suggesting numerous possibilities for its application in medicine. As our understanding of biological pathways continues to grow, new opportunities may arise for exploiting the unique properties of this compound. Collaborative efforts between academic researchers and industry scientists will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.